Cas no 2172367-26-7 (6-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid)

• Product name: 6-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid
• CAS No: 2172367-26-7
• MF: C₁₄H₁₅ClN₂O₂
• MW: 278.734102487564
• CID: 5894119
• PubChem ID: 165519870

6-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-(2-methylbutyl)quinazoline-4-carboxylic acid
• EN300-1267535
• 2172367-26-7

• Inchi： 1S/C14H15ClN2O2/c1-3-8(2)6-12-16-11-5-4-9(15)7-10(11)13(17-12)14(18)19/h4-5,7-8H,3,6H2,1-2H3,(H,18,19)
• InChI Key： DBLRSZKPSODKDW-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C(=O)O)=NC(CC(C)CC)=N2

Computed Properties

• Exact Mass: 278.0822054g/mol
• Monoisotopic Mass: 278.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 63.1Ų